Cas no 51649-80-0 (5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product name: 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 51649-80-0
• MF: C₁₀H₉N₃O₂
• Molecular Weight: 203.19736
• MDL: MFCD00220607
• CID: 56059
• PubChem ID: 746814

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Properties

Names and Identifiers

• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid
• 1-Phenyl-4-carboxy-5-aminopyrazole
• 5-AMINO-1-PHENYL-1H-PYRAZOL-4-CARBONSÄURE
• 5-AMINO-1-PHENYLPYRAZOLE-4-CARBOXYLIC ACID
• 5-Amino-1-phenyl-1H-pyrazol-4-carbonsaeure
• 5-amino-1-phenyl-pyrazole-4-carboxylic acid
• 5-Amino-4-carboxy-1-phenylpyrazole
• 5-amino-4-carboxyl-1-phenylpyrazole
• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 95%
• HMS2656C07
• 5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid, 97%
• CBDivE_004912
• SR-01000388260-1
• ChemDiv2_003205
• SR-01000388260
• SCHEMBL1335080
• CHEMBL1731814
• E72594
• 51649-80-0
• SMR000278191
• MLS000716674
• MFCD00220607
• HMS1378B15
• DTXSID70353631
• Z1508918507
• BFMGSMOYBHOHGI-UHFFFAOYSA-N
• PS-3293
• FT-0711435
• AKOS000269783
• EN300-121830
• BBL012325
• DB-013341
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-phenyl-
• ALBB-019523
• STK068375
• DTXCID80304694

• MDL： MFCD00220607
• Inchi： InChI=1S/C10H9N3O2/c11-9-8(10(14)15)6-12-13(9)7-4-2-1-3-5-7/h1-6H,11H2,(H,14,15)
• InChIKey： BFMGSMOYBHOHGI-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)N2C(=C(C=N2)C(=O)O)N

Computed Properties

• 精确分子量: 203.06900
• 同位素质量: 203.069
• Isotope Atom Count: 0
• 氢键供体数量: 2
• 氢键受体数量: 5
• 重原子数量: 15
• 可旋转化学键数量: 2
• 复杂度: 241
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 1.6
• 拓扑分子极性表面积: 81.1A^2
• Surface Charge: 0
• 互变异构体数量: 4

Experimental Properties

• Color/Form: Not available
• Density: 1.41
• Melting Point: 183-188 °C (dec.) (lit.)
• Boiling Point: 433.8°C at 760 mmHg
• 闪点: 216.2°C
• Refractive Index: 1.679
• PSA: 81.14000
• LogP: 1.73390
• Solubility: Not available

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： S26-S36/37
• Dangerous Mark：
• 安全术语：S26;S36/37
• Risk Phrases：R43

5-Amino-1-phenyl-1H-pyrazole-4-carboxylic acid Customs Data

• HS CODE：2933199090
• Customs Data：

  China Customs Code:

  2933199090

  Overview:

  2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds